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Cat. No.: B1201991

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Colesevelam, a bile

acid sequestrant, in the context of gut microbiome research. Detailed protocols for key

experiments are provided to facilitate the design and execution of studies investigating the

intricate relationship between Colesevelam, bile acids, and the microbial inhabitants of the

gastrointestinal tract.

Introduction
Colesevelam hydrochloride is a non-absorbed, polymeric, lipid-lowering agent that binds bile

acids in the intestine, thereby preventing their reabsorption.[1] This interruption of the

enterohepatic circulation of bile acids leads to a compensatory increase in the synthesis of bile

acids from cholesterol in the liver. Given the potent signaling and antimicrobial properties of bile

acids, their sequestration by Colesevelam presents a unique mechanism for modulating the

gut microbiome. Research has demonstrated that Colesevelam can alter the composition and

function of the gut microbiota, which may contribute to its therapeutic effects. These notes will

explore the applications of Colesevelam in microbiome research and provide detailed

protocols for relevant experimental investigations.
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Mechanism of Action in the Context of the
Microbiome
Colesevelam's primary mechanism of action is the sequestration of bile acids in the intestinal

lumen.[2] This has several downstream effects on the gut microbiome:

Alteration of the Bile Acid Pool: By binding to bile acids, Colesevelam changes the

composition and concentration of the bile acid pool available to interact with the gut

microbiota.[2]

Modulation of Microbial Composition: The altered bile acid environment selectively influences

the growth and survival of different bacterial taxa.[2][3]

Impact on Host Signaling: Changes in bile acid concentrations affect host signaling

pathways, such as the Farnesoid X Receptor (FXR) and G protein-coupled bile acid receptor

1 (TGR5), which are crucial regulators of host metabolism and inflammation and are also

influenced by the gut microbiota.[2][4]

Data Presentation: Quantitative Effects of
Colesevelam on the Gut Microbiome and Bile Acids
The following tables summarize quantitative data from clinical and preclinical studies on the

effects of Colesevelam.

Table 1: Effects of Colesevelam on Gut Microbiota Composition
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Study
Population

Dosage Duration Key Findings Reference

Patients with Bile

Acid Diarrhea

(BAD)

625 mg once or

twice daily
8 weeks

In clinical

responders, a

significantly

greater

abundance of

Fusobacteria and

Ruminococcus

was observed.

No significant

change in overall

alpha or beta

diversity.

[3][5]

Patients with

Postoperative

Crohn's Disease

Not specified 6-12 months

100% of patients

on Colesevelam

had an increase

in Clostridia.

55.6% had a

reduction in

Bacteroidia, and

77.8% had a

reduction in

Gammaproteoba

cteria.

[6]

Mdr2-/- mice

(model of

sclerosing

cholangitis)

2% w/w in diet 8 weeks

Increased

abundance of the

phylum

Proteobacteria

and a shift within

Firmicutes from

Clostridiales to

Lactobacillus.

[7]

Table 2: Effects of Colesevelam on Fecal and Serum Bile Acid Profiles
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Study
Population

Dosage Duration
Effect on
Fecal Bile
Acids

Effect on
Serum Bile
Acids

Reference

Patients with

Irritable

Bowel

Syndrome

with Diarrhea

(IBS-D)

1875 mg

twice daily
10 days

Significantly

increased

total bile acid

excretion and

deoxycholic

acid

excretion.

Not specified [8]

Patients with

Bile Acid

Diarrhea

(BAD)

1875 mg

twice daily
6 weeks

Increased

concentration

s of all bile

acid species.

Decreased

concentration

s of

secondary

bile acids.

[9]

Healthy Men Not specified 28 days
Not

measured

The ratio of

cholic acid to

total bile

acids

increased,

while

chenodeoxyc

holic and

deoxycholic

acid

decreased.

[10]

Experimental Protocols
Protocol 1: In Vivo Study of Colesevelam's Effect on the
Gut Microbiome in a Mouse Model
This protocol outlines a typical experiment to assess the impact of Colesevelam on the gut

microbiome of mice.
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1. Animal Model and Housing:

Use C57BL/6 mice (or a relevant disease model) aged 8-12 weeks.
House mice individually or in small groups with controlled diet, water, and a 12-hour
light/dark cycle.
Allow an acclimatization period of at least one week before the start of the experiment.

2. Experimental Groups:

Control Group: Mice receiving a standard chow diet.
Colesevelam Group: Mice receiving a standard chow diet supplemented with Colesevelam
(e.g., 2% w/w).[7]

3. Treatment Administration:

Administer the respective diets for a predefined period, typically 4-8 weeks.
Monitor food and water intake, as well as body weight, regularly.

4. Sample Collection:

Collect fresh fecal pellets from each mouse at baseline (before treatment) and at the end of
the study.
Immediately snap-freeze fecal samples in liquid nitrogen and store them at -80°C until DNA
extraction.
At the end of the study, euthanize mice and collect cecal contents, and intestinal tissue
samples as required.

5. Fecal DNA Extraction:

Utilize a commercially available stool DNA extraction kit (e.g., QIAamp PowerFecal Pro DNA
Kit, ZymoBIOMICS DNA Miniprep Kit) following the manufacturer's instructions. These kits
typically involve mechanical lysis (bead beating) to ensure the disruption of bacterial cell
walls.

6. 16S rRNA Gene Amplicon Sequencing:

PCR Amplification: Amplify a hypervariable region of the 16S rRNA gene (e.g., V3-V4) using
universal primers.
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Library Preparation: Prepare sequencing libraries from the amplicons using a commercial kit
(e.g., Nextera XT DNA Library Preparation Kit).
Sequencing: Perform paired-end sequencing on an Illumina platform (e.g., MiSeq,
NovaSeq).

7. Bioinformatic Analysis:

Quality Control: Use tools like FastQC to assess the quality of the raw sequencing reads.
Denoising and Feature Table Generation: Use pipelines such as QIIME 2 or DADA2 to
denoise the sequences and generate a feature table of amplicon sequence variants (ASVs).
[11]
Taxonomic Classification: Assign taxonomy to the ASVs using a reference database like
SILVA or Greengenes.
Diversity Analysis: Calculate alpha diversity (e.g., Shannon diversity, Faith's phylogenetic
diversity) and beta diversity (e.g., Bray-Curtis dissimilarity, UniFrac distance) to compare
microbial communities between groups.
Differential Abundance Analysis: Identify specific taxa that are differentially abundant
between the control and Colesevelam-treated groups using tools like ANCOM-BC or
DESeq2.

8. Fecal Bile Acid Analysis (LC-MS/MS):

Extraction: Extract bile acids from fecal samples using a methanol-based extraction method.
[6]
Quantification: Analyze the extracted bile acids using a targeted liquid chromatography-
tandem mass spectrometry (LC-MS/MS) method.[12]

Protocol 2: In Vitro Bile Acid Binding Assay
This protocol determines the bile acid binding capacity of Colesevelam in vitro.

1. Materials:

Colesevelam hydrochloride powder.
Bile acid standards (e.g., cholic acid, chenodeoxycholic acid, deoxycholic acid).
Simulated Intestinal Fluid (SIF, pH 6.8).
HPLC or UPLC system with a C18 column and a suitable detector (e.g., UV, MS).

2. Preparation of Solutions:
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Prepare a stock solution of Colesevelam in SIF.
Prepare a series of bile acid solutions of known concentrations in SIF.

3. Binding Assay:

In microcentrifuge tubes, mix a fixed amount of the Colesevelam solution with varying
concentrations of the bile acid solutions.
Include control tubes with bile acids but no Colesevelam.
Incubate the tubes at 37°C with gentle agitation for a predetermined time to reach
equilibrium (e.g., 2-4 hours).

4. Sample Processing:

Centrifuge the tubes to pellet the Colesevelam-bile acid complex.
Carefully collect the supernatant containing the unbound bile acids.

5. Quantification of Unbound Bile Acids:

Analyze the supernatant using a validated HPLC or UPLC-MS/MS method to determine the
concentration of unbound bile acids.[13]

6. Data Analysis:

Calculate the amount of bile acid bound to Colesevelam by subtracting the unbound
concentration from the initial concentration.
The binding capacity can be modeled using a Langmuir isotherm to determine the maximum
binding capacity (Bmax) and the affinity constant (Kd).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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